Cas no 148214-62-4 (2-Methoxy-7H-pyrrolo[2,3-d]pyrimidine)

• Product Name: 2-Methoxy-7H-pyrrolo[2,3-d]pyrimidine
• CAS No: 148214-62-4
• MF: C₇H₇N₃O
• MW: 149.149980783463
• CID: 100585
• PubChem ID: 10103317
• Update Time: 2025-06-11

2-Methoxy-7H-pyrrolo[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-7H-pyrrolo[2,3-d]pyrimidine
• 2-METHOXY-7H-PYRROLO(2,3-D)PYRIMIDINE
• 7H-Pyrrolo[2,3-d]pyrimidine,2-methoxy-
• 2-methoxy-7H-pyrrolo<2,3-d>pyrimidine
• 2-methoxypyrrolo<2,3-d>pyrimidine
• 2-Methoxy-1H-pyrrolo[2,3-d]pyrimidine
• 1H-Pyrrolo[2,3-d]pyrimidine, 2-methoxy- (9CI)
• A884370
• 7H-Pyrrolo[2,3-d]pyrimidine, 2-methoxy-
• AKOS006305789
• CS-0045928
• YFA21462
• FT-0743562
• SCHEMBL1093257
• AB60165
• WHKREDGGELKXFP-UHFFFAOYSA-N
• 1H-Pyrrolo[2,3-d]pyrimidine,2-methoxy-(9ci)
• DTXSID50435565
• 148214-62-4
• BS-21440
• DB-024712

• MDL： MFCD10697650
• Inchi： 1S/C7H7N3O/c1-11-7-9-4-5-2-3-8-6(5)10-7/h2-4H,1H3,(H,8,9,10)
• InChI Key： WHKREDGGELKXFP-UHFFFAOYSA-N
• SMILES： O(C)C1=NC=C2C=CNC2=N1

Computed Properties

• Exact Mass: 149.05900
• Monoisotopic Mass: 149.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 50.8Ų

Experimental Properties

• Density: 1.328
• Refractive Index: 1.658
• PSA: 50.80000
• LogP: 0.96650

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolo[2,3-d]pyrimidines

Additional information on 2-Methoxy-7H-pyrrolo[2,3-d]pyrimidine

Introduction to 2-Methoxy-7H-pyrrolo[2,3-d]pyrimidine (CAS No. 148214-62-4)

2-Methoxy-7H-pyrrolo[2,3-d]pyrimidine, identified by its Chemical Abstracts Service (CAS) number 148214-62-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrolopyrimidine class, a structural motif widely recognized for its biological activity and potential therapeutic applications. The presence of a methoxy group at the 2-position of the pyrrolopyrimidine core enhances its chemical diversity and functional properties, making it a valuable scaffold for drug discovery.

The pyrrolo[2,3-d]pyrimidine scaffold is particularly noteworthy due to its structural similarity to natural nucleobases, which allows it to interact with biological macromolecules such as DNA and RNA. This inherent binding capability has positioned pyrrolopyrimidines as key components in the development of various therapeutic agents, including antiviral, anticancer, and antimicrobial compounds. The methoxy substitution at the 2-position introduces additional reactivity and stability, enabling further derivatization and optimization for specific biological targets.

In recent years, there has been a surge in research focused on 2-Methoxy-7H-pyrrolo[2,3-d]pyrimidine and its derivatives due to their promising pharmacological profiles. One of the most compelling areas of investigation has been its potential as an inhibitor of kinases and other enzymes involved in cancer progression. Studies have demonstrated that modifications of the pyrrolopyrimidine core can significantly alter binding affinity and selectivity, leading to the discovery of novel lead compounds with enhanced efficacy and reduced toxicity.

Moreover, the methoxy group in 2-Methoxy-7H-pyrrolo[2,3-d]pyrimidine plays a crucial role in modulating its pharmacokinetic properties. This functional group can influence solubility, metabolic stability, and cell membrane permeability, all of which are critical factors in drug development. Researchers have leveraged this flexibility to design analogs with improved pharmacological profiles suitable for clinical translation.

Recent advances in computational chemistry and high-throughput screening have accelerated the discovery process for 2-Methoxy-7H-pyrrolo[2,3-d]pyrimidine derivatives. These methodologies allow for rapid virtual screening and experimental validation, enabling scientists to identify promising candidates more efficiently. For instance, machine learning models have been employed to predict binding interactions between pyrrolopyrimidine-based compounds and target proteins, streamlining the optimization process.

The therapeutic potential of 2-Methoxy-7H-pyrrolo[2,3-d]pyrimidine has also been explored in the context of infectious diseases. Emerging evidence suggests that this compound and its derivatives exhibit antiviral activity by interfering with viral replication mechanisms. Specifically, they have shown promise in inhibiting enzymes essential for viral polymerase activity, offering a new avenue for treating RNA viruses.

In addition to its applications in oncology and virology, 2-Methoxy-7H-pyrrolo[2,3-d]pyrimidine has been investigated for its role in central nervous system (CNS) disorders. The ability of pyrrolopyrimidines to cross the blood-brain barrier has opened up possibilities for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Preclinical studies have indicated that certain derivatives exhibit neuroprotective effects by modulating neurotransmitter systems or inhibiting pathological protein aggregation.

The synthesis of 2-Methoxy-7H-pyrrolo[2,3-d]pyrimidine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and asymmetric synthesis, have been employed to enhance yield and purity. These methods are essential for producing sufficient quantities of the compound for both preclinical studies and potential clinical trials.

One of the challenges in working with 2-Methoxy-7H-pyrrolyl[23-d]pyrimidine is its sensitivity to environmental factors such as moisture and light. Therefore, stringent storage conditions are necessary to maintain its stability throughout various stages of research and development. Collaborative efforts between synthetic chemists and analytical experts have led to optimized protocols for handling and characterizing this compound.

The growing body of literature on 2-Methoxy-7H-pyrrolyl[23-d]pyrimidine underscores its significance as a pharmacophore in modern drug discovery. As research continues to uncover new biological activities and synthetic strategies, this compound is poised to play an increasingly important role in developing next-generation therapeutics. The integration of interdisciplinary approaches—combining organic chemistry，biochemistry，pharmacology，and computational modeling—will further drive innovation in this field.